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Compound of Interest

Compound Name: Galidesivir dihydrochloride
CAS No.: 1373208-51-5
Cat. No.: B12368105
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring personal safety and
proper handling of investigational compounds like Galidesivir dihydrochloride is paramount.
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to foster a secure laboratory environment.

Galidesivir dihydrochloride is a viral RNA-dependent RNA polymerase (RdRP) inhibitor with

broad-spectrum antiviral activity.[1] It is an adenosine analog that has shown activity against a

range of RNA viruses.[2][3] While initial clinical trials have indicated that Galidesivir is generally
well-tolerated, it is crucial to handle the compound with appropriate precautions in a laboratory
setting.[4][5]

Hazard Identification and Classification

Galidesivir is classified as harmful if swallowed, causes skin irritation, and causes serious eye
irritation.[6]

GHS Hazard Pictogram:

Signal Word: Warning[6]
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Hazard Statements:[6]

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling Galidesivir

dihydrochloride.

PPE Component

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation.[6]

Eye/Face Protection

Safety glasses with side
shields or goggles. A face
shield may be necessary for

splash hazards.

To protect against eye irritation

from dust or splashes.[6]

Skin and Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.[6]

Respiratory Protection

Use in a well-ventilated area. A
NIOSH-approved respirator

(e.g., N95) may be required for
procedures that generate dust

or aerosols.

To prevent inhalation of the

compound.

The selection of appropriate PPE is a critical step in the safe handling workflow.
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PPE Selection Workflow for Galidesivir Dihydrochloride

Operational and Disposal Plans: A Step-by-Step
Guide

Adherence to standardized procedures is critical for minimizing risk and ensuring the integrity

of research.

Pre-Handling Procedures

o Consult the Safety Data Sheet (SDS): Before working with Galidesivir dihydrochloride,
thoroughly read and understand the SDS.[6]
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» Ensure Proper Ventilation: Work in a well-ventilated area, such as a chemical fume hood,

especially when handling the solid form or preparing solutions.

o Assemble all Necessary Materials: Gather all required equipment, including PPE, weighing
instruments, solvents, and waste containers, before starting the procedure.

Handling and Experimental Workflow

The following diagram outlines the general workflow for handling Galidesivir dihydrochloride

in a laboratory setting.
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General Handling Workflow for Galidesivir Dihydrochloride
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First Aid Measures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i )
upper and lower eyelids. Get medical attention.

[6]

In case of contact, immediately flush skin with
) plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes. Get

medical attention.[6]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o o )
respiration. If breathing is difficult, give oxygen.
Get medical aid.[6]
If swallowed, wash out mouth with water
Ingestion provided person is conscious. Call a physician.

Do NOT induce vomiting.[6]

Spill and Disposal Procedures

Spill Management:

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection.

o Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth).

» For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

» Place the spilled material and any contaminated absorbent into a sealed container for
disposal.
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Waste Disposal:

» Dispose of Galidesivir dihydrochloride and any contaminated materials in accordance with
all applicable federal, state, and local environmental regulations.[6]

e Do not allow the material to enter drains or watercourses.[6]

By adhering to these safety guidelines and operational procedures, researchers can confidently
and safely handle Galidesivir dihydrochloride, contributing to a secure and productive
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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